Cas no 1005159-83-0 (2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid)

• Product Name: 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid
• CAS No: 1005159-83-0
• MF: C₁₉H₂₆O₄S
• MW: 350.472344875336
• CID: 3105453
• PubChem ID: 3853649
• Update Time: 2025-06-08

2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Isopropyl-5-methyl-cyclohexyloxycarbonylmethylsulfanyl)-benzoic acid
• 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid

• Inchi： 1S/C19H26O4S/c1-12(2)14-9-8-13(3)10-16(14)23-18(20)11-24-17-7-5-4-6-15(17)19(21)22/h4-7,12-14,16H,8-11H2,1-3H3,(H,21,22)
• InChI Key： GZPWQYNLYYAAGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC(=O)OC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 350.15518g/mol
• Monoisotopic Mass: 350.15518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 350.5g/mol
• XLogP3: 5.4
• Topological Polar Surface Area: 88.9Ų

Additional information on 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid

Comprehensive Overview of 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid (CAS No. 1005159-83-0)

2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid (CAS No. 1005159-83-0) is a specialized organic compound with a unique molecular structure that combines a cyclohexyl backbone with a benzoic acid derivative. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. The presence of a sulfanyl group and an ester linkage in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its role as a prodrug or a bioactive scaffold, which aligns with the growing trend of personalized therapeutics. Its CAS No. 1005159-83-0 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern medicinal chemistry.

The compound's lipophilic properties, attributed to the 5-methyl-2-(propan-2-yl)cyclohexyl moiety, enhance its membrane permeability, a critical factor in drug bioavailability. This characteristic has sparked interest in its potential for treating central nervous system (CNS) disorders, a hot topic in neuroscience research. Additionally, the benzoic acid segment offers opportunities for further functionalization, making it a valuable building block in combinatorial chemistry.

From an industrial perspective, 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1005159-83-0, ensuring its purity and stability for research applications. The compound's spectral data and chromatographic profiles are widely documented, facilitating its adoption in high-throughput screening and structure-activity relationship (SAR) studies.

In summary, 2-(2-{5-Methyl-2-(propan-2-yl)cyclohexyloxy}-2-oxoethyl)sulfanylbenzoic Acid represents a promising candidate for advancing drug discovery and chemical biology. Its multifaceted applications, coupled with the rising demand for tailor-made pharmaceuticals, underscore its importance in contemporary scientific endeavors. As research continues, this compound is poised to play a pivotal role in addressing unmet medical needs and fostering innovation in life sciences.